Cas no 1780024-46-5 (tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate
• CAS No: 1780024-46-5
• CID: 4615194
• PubChem ID: 83825705
• Update Time: 2025-10-24

tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate

tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 1780024-46-5): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 1780024-46-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in chemical and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a tert-butyl protecting group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate is characterized by a piperidine ring substituted with an amino and hydroxy group on a propyl side chain, which is further protected by a tert-butyl carboxylate group. This unique arrangement of functional groups imparts the compound with specific chemical properties that make it suitable for a wide range of applications, particularly in the development of new drugs and therapeutic agents.

In the realm of pharmaceutical research, tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate has shown promise as an intermediate in the synthesis of compounds targeting neurological disorders. Recent studies have highlighted its potential in the development of drugs for conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems, such as the cholinergic and dopaminergic pathways, makes it an attractive candidate for further investigation.

Beyond its pharmaceutical applications, tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate has also been explored in the field of organic synthesis. Its tert-butyl protecting group provides stability during multi-step synthetic processes, allowing for the selective modification of other functional groups without unwanted side reactions. This property is particularly useful in the synthesis of complex natural products and drug candidates, where precise control over chemical transformations is crucial.

The synthesis of tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate typically involves several key steps, including the formation of the piperidine ring, introduction of the amino and hydroxy groups, and protection with the tert-butyl carboxylate moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

In addition to its synthetic utility, tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate has been studied for its biological activity. Preclinical studies have demonstrated that derivatives of this compound exhibit potent neuroprotective effects, suggesting potential therapeutic applications in neurodegenerative diseases. The mechanism of action appears to involve modulation of oxidative stress and inflammation, key factors in the progression of these conditions.

The safety profile of tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate is another important consideration. Preliminary toxicological studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, tert-butyl 3-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 1780024-46-5) represents a promising compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent or synthetic intermediate. As research in this area continues to advance, it is likely that new insights into the potential uses and benefits of this compound will emerge.